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Abstract
This document provides a detailed protocol for the preparation of a standard aqueous solution

of Aluminum Nitrate Nonahydrate, Al(NO₃)₃·9H₂O. The protocol outlines the necessary

materials, safety precautions, and a step-by-step procedure for accurately preparing solutions

of a desired molarity. This standard solution is suitable for a variety of research applications,

including as a precursor in materials synthesis, a component in corrosion inhibitors, and in

leather tanning processes.[1][2]

Chemical Properties & Safety Information
Chemical Formula: Al(NO₃)₃·9H₂O[3][4][5][6][7]

Molecular Weight: 375.13 g/mol [3][4][6][7][8]

Appearance: White, crystalline, hygroscopic solid.[2]

Solubility: Highly soluble in water, methanol, and ethanol.[1][9]

Hazards: Aluminum nitrate nonahydrate is a strong oxidizing agent and can cause serious

eye and skin irritation.[4][5][10][11][12][13] Ingestion may be harmful.[12][13] It may intensify

fire when in contact with combustible materials.[10][11][12][13]

Safety Precautions:
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Always handle this chemical in a well-ventilated area or under a fume hood.

Wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety goggles

(or a face shield), and chemical-resistant gloves (e.g., PVC).[13]

Avoid breathing dust.[13]

Keep away from heat and combustible materials.[11][14]

In case of skin contact, wash thoroughly with soap and water.[4]

In case of eye contact, rinse cautiously with water for several minutes.[4][11]

Dispose of waste according to local, regional, and national regulations.[10]

Experimental Protocol
This protocol describes the preparation of a 1 Molar (1 M) standard solution of aluminum
nitrate nonahydrate in a 1000 mL volume. Adjustments for different molarities or volumes can

be made by recalculating the required mass of the solute.

3.1 Materials and Equipment

Aluminum Nitrate Nonahydrate (Al(NO₃)₃·9H₂O), ACS reagent grade or higher

Deionized (DI) or distilled water

1000 mL volumetric flask (Class A)

Analytical balance (readable to at least 0.01 g)

Weighing paper or weighing boat

Spatula

Glass beaker (e.g., 500 mL)

Magnetic stirrer and stir bar
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Wash bottle with DI water

Funnel

3.2 Step-by-Step Procedure

Calculation: Calculate the mass of Al(NO₃)₃·9H₂O required.

Mass (g) = Desired Molarity (mol/L) × Formula Weight ( g/mol ) × Volume (L)

For a 1 M solution in 1 L: Mass = 1 mol/L × 375.13 g/mol × 1.0 L = 375.13 g

Weighing:

Place a clean, dry weighing boat on the analytical balance and tare the balance to zero.

Carefully weigh out exactly 375.13 g of Al(NO₃)₃·9H₂O using a spatula. Record the exact

mass.

Dissolution:

Place a magnetic stir bar into a 500 mL beaker.

Add approximately 700 mL of DI water to the beaker.

Carefully transfer the weighed Al(NO₃)₃·9H₂O into the beaker.

Place the beaker on a magnetic stirrer and stir until the solid is completely dissolved. The

solution should be clear and colorless. Note: The dissolution of aluminum salts can be

slightly endothermic.

Transfer to Volumetric Flask:

Once dissolved, remove the beaker from the stirrer. Remove the magnetic stir bar using a

clean retriever.

Place a funnel into the neck of the 1000 mL volumetric flask.

Carefully pour the solution from the beaker into the volumetric flask.
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Rinse the beaker two to three times with a small amount of DI water, transferring the

rinsing water into the volumetric flask each time to ensure all the solute is transferred.

Dilution to Final Volume:

Add DI water to the volumetric flask until the liquid level is close to, but not at, the

calibration mark.

Use a dropper or pipette to add the final amount of DI water dropwise until the bottom of

the meniscus is precisely on the calibration mark.

Homogenization:

Cap the volumetric flask securely and invert it 15-20 times to ensure the solution is

thoroughly mixed and the concentration is uniform.

Storage:

Transfer the prepared standard solution to a clean, properly labeled storage bottle. The

label should include the chemical name, concentration, preparation date, and the

preparer's initials.

Store in a cool, dry place away from incompatible materials.

Data Presentation
The following table provides the required mass of Al(NO₃)₃·9H₂O for preparing standard

solutions of common concentrations in a 1000 mL final volume.

Desired
Concentration (M)

Formula Weight (
g/mol )

Final Volume (mL) Required Mass (g)

1.0 M 375.13 1000 375.13

0.5 M 375.13 1000 187.57

0.25 M 375.13 1000 93.78

0.1 M 375.13 1000 37.51
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Workflow Visualization
The diagram below illustrates the key steps in the preparation of the standard solution.

Preparation Phase

Dissolution Phase

Finalization Phase

1. Calculate Mass
(Molarity x FW x Volume)

2. Weigh Solute
(Al(NO3)3·9H2O)

Mass value

3. Dissolve in Beaker
(~70% of final volume of DI water)

4. Transfer to Volumetric Flask

Completely
dissolved

5. Dilute to Volume
(Meniscus on mark)

6. Homogenize
(Invert flask 15-20 times)

7. Label and Store

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147935?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Workflow for preparing a standard solution of aluminum nitrate nonahydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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